Cas no 1361759-10-5 (3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361759-10-5
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912215
• Update Time: 2025-06-20

3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-4-5-11(18-12(9)6-7-17)8-2-1-3-10(15)13(8)16/h1-5H,6H2
• InChI Key： RPNJOLNZOWVZRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(CC#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile

Introduction to 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361759-10-5)

3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361759-10-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a nitrile group, and multiple chlorine substituents. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile is C₁₄H₈Cl₄N₂, and its molecular weight is approximately 345.02 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired.

In the realm of pharmaceutical research, 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have focused on its biological activities, particularly its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in various cellular processes such as cell growth, proliferation, and apoptosis. This finding suggests that 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile could be a promising candidate for the development of targeted therapies for diseases such as cancer.

Beyond its pharmaceutical applications, 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile has also shown potential in the agrochemical industry. Research conducted by agricultural scientists has demonstrated that this compound possesses insecticidal properties against several economically important pests. A study published in the Pest Management Science journal highlighted the effectiveness of 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile in controlling pests such as aphids and whiteflies. The compound's low mammalian toxicity and environmental compatibility make it an attractive option for developing sustainable pest management strategies.

The synthesis of 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile involves several steps and can be achieved through various synthetic routes. One common approach involves the reaction of 2-chloroacrylonitrile with 2,3-dichlorophenylboronic acid followed by cyclization to form the pyridine ring. The final step involves chlorination to introduce the additional chlorine substituent at the 3-position of the pyridine ring. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure worker safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to dust or vapors.

The environmental impact of 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile is another important consideration. Studies have shown that this compound has low persistence in soil and water environments and does not bioaccumulate significantly in organisms. These properties make it a more environmentally friendly option compared to some traditional agrochemicals.

In conclusion, 3-Chloro-6-(2,3-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361759-10-5) is a versatile compound with promising applications in both pharmaceuticals and agrochemicals. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.